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Compound of Interest

Compound Name: Diisobutylaluminum chloride

Cat. No.: B159372

Diisobutylaluminum Chloride: A Technical Guide
for Researchers

An In-depth Examination of the Physical, Chemical, and Reactive Properties of a Versatile
Organoaluminum Reagent

Diisobutylaluminum chloride (DIBAC) is a powerful organoaluminum reagent with significant
applications in organic synthesis. This technical guide provides a comprehensive overview of
its core physical and chemical properties, detailed experimental protocols for its use and safe
handling, and logical diagrams to illustrate key processes. This document is intended for
researchers, scientists, and professionals in drug development and other fields of chemical
synthesis.

Core Properties of Diisobutylaluminum Chloride

Diisobutylaluminum chloride, often abbreviated as DIBAC, is a colorless liquid at room
temperature.[1][2] It is an organoaluminum compound widely utilized as a co-catalyst in
polymerization reactions and as a stereoselective reducing agent in the synthesis of complex
organic molecules.[3][4]

Physical Properties

The physical characteristics of DIBAC are summarized in the table below. These properties are
essential for its proper handling, storage, and use in experimental setups.
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Property Value Reference(s)
Molecular Formula CsH1sAICI

Molecular Weight 176.66 g/mol

Appearance Colorless liquid [2]

Melting Point -40 °C [5]

Boiling Point 152 °C at 10 mmHg [5]

Density 0.905 g/mL at 25 °C [5]

Refractive Index n20/D 1.4506 [5]

Flash Point -18 °C [5]

Soluble in aromatic, saturated
Solubility aliphatic, and cycloaliphatic [5]

hydrocarbons.

Chemical and Reactive Properties

DIBAC's utility in organic synthesis stems from its distinct chemical reactivity. It is a potent
Lewis acid and a source of hydride, although it is generally less reactive than
diisobutylaluminum hydride (DIBAL-H). A summary of its key chemical and reactive properties
is provided below.
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Property Description Reference(s)

Catches fire spontaneously if
o exposed to air. This
Pyrophoricity _ _ [3]
necessitates handling under

an inert atmosphere.

Reacts violently with water and
other protic solvents. This

Reactivity with Water reaction is highly exothermic [5]
and releases flammable

gases.

Highly sensitive to both air and
) ] o moisture, requiring storage
Air and Moisture Sensitivity ) ] [5]
and handling under an inert

gas such as argon or nitrogen.

Primarily used as a
transmetalating reagent and as
] a co-catalyst component in
Primary Use _ [4]
Ziegler-Natta type catalyst
systems for olefin

polymerization.

While less common than

DIBAL-H for reductions, it can
Reducing Agent act as a reducing agent. Its [3]

reactivity can be modulated by

temperature and stoichiometry.

When heated to
Thermal Decomposition decomposition, it emits toxic [4]

fumes of hydrogen chloride.

Experimental Protocols

Detailed and reliable experimental protocols are critical for the safe and effective use of DIBAC.
Due to the hazardous nature of this reagent, strict adherence to these procedures is
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paramount.

Synthesis of Diisobutylaluminum Chloride

A common method for the synthesis of Diisobutylaluminum chloride involves the reaction of
triisobutylaluminum with aluminum chloride.[6] While detailed, publicly available, and citable
experimental protocols for this specific synthesis are not readily found in the searched
literature, the general transformation is well-established. The reaction involves the redistribution
of ligands between the two aluminum centers. It is crucial that this reaction be carried out under
anhydrous and inert conditions by trained personnel.

Reduction of an Ester to an Aldehyde: A General
Protocol

One of the key applications of related organoaluminum reagents is the partial reduction of
esters to aldehydes. While DIBAL-H is more commonly used for this transformation, DIBAC
can also be employed. The following is a general protocol adapted from procedures for similar
organoaluminum reductions.

Materials:

Ester substrate

¢ Anhydrous non-protic solvent (e.g., toluene, dichloromethane)

o Diisobutylaluminum chloride (as a solution in a hydrocarbon solvent)

o Methanol (for quenching)

o Saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) or dilute HCI
¢ Anhydrous magnesium sulfate or sodium sulfate

 Inert gas supply (argon or nitrogen)

Standard glassware for anhydrous reactions (flame-dried)

Procedure:
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e Under an inert atmosphere, dissolve the ester (1.0 equivalent) in the chosen anhydrous
solvent in a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
thermometer, and a dropping funnel.

e Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

e Slowly add the Diisobutylaluminum chloride solution (1.0-1.2 equivalents) dropwise to the
stirred solution of the ester via the dropping funnel. It is critical to maintain the internal
temperature below -75 °C during the addition.

« Stir the reaction mixture at -78 °C for 1-3 hours. Monitor the progress of the reaction by a
suitable analytical technique, such as Thin Layer Chromatography (TLC).

e Once the reaction is complete, quench the reaction at -78 °C by the slow, dropwise addition
of methanol to consume any excess DIBAC.

 Allow the reaction mixture to warm to room temperature.

» For the work-up, add a saturated aqueous solution of Rochelle's salt and stir vigorously until
two clear layers are observed. Alternatively, a dilute solution of HCI can be added cautiously.

o Separate the organic layer. Extract the aqueous layer two to three times with an organic
solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or
magnesium sulfate.

« Filter the solution and concentrate it under reduced pressure.

» Purify the crude aldehyde by column chromatography, distillation, or recrystallization as
appropriate.

Safe Handling and Quenching of Diisobutylaluminum
Chloride

The pyrophoric and water-reactive nature of DIBAC necessitates stringent safety precautions.
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Personal Protective Equipment (PPE):

o Flame-resistant lab coat

o Chemical splash goggles and a face shield

o Chemical-resistant gloves (e.qg., nitrile or neoprene)

Engineering Controls:

» All manipulations must be performed in a certified chemical fume hood.

e An inert atmosphere (argon or nitrogen) is required for all transfers and reactions.
o Use spark-proof tools.

Quenching Protocol for Excess Reagent:

e Conduct the quenching procedure under an inert atmosphere in a fume hood.

o Cool the vessel containing the DIBAC solution in an appropriate cooling bath (e.g., ice/water
or dry ice/acetone).

» Slowly and dropwise, add a less reactive alcohol, such as isopropanol, to the DIBAC solution
with vigorous stirring.

o Once the initial vigorous reaction has subsided, slowly add methanol.

 Finally, after the reaction with methanol is complete, cautiously add water dropwise to
guench any remaining reactive species.

o Neutralize the resulting solution and dispose of it as hazardous waste according to
institutional guidelines.

Visualizations

The following diagrams, generated using Graphviz, illustrate key logical and experimental
workflows related to Diisobutylaluminum chloride.
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Properties of Diisobutylaluminum Chloride

Diisobutylaluminum Chloride

‘ (CsH1sAIC) ‘
Physical Properties ¢ i Chemical Ptoperlies & Reactivity

‘ 176.66 g/mol ‘ ‘ Colorless Liquid ‘ ‘ 152 °C @ 10 mmHg ‘ ‘ 0.905 g/mL @ 25 °C ‘ Spontaneously ignites in air Jll Reacts violently with water ‘ Acts as a Lewis acid ‘ ‘ Can act as a reducing agent ‘ ‘ Used in Ziegler-Natta polymerization
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Safe Handling Workflow for DIBAC

Don Appropriate PPE
(Flame-resistant lab coat, goggles, face shield, gloves)

:

Work in a Certified
Chemical Fume Hood

l

Establish and Maintain
Inert Atmosphere (Ar or N2)

:

Transfer DIBAC Solution
(Using syringe or cannula)

:

Perform Reaction

:

Quench Reaction/Excess Reagent
(Slowly add quenching agent at low temp.)

:

Aqueous Work-up

l

Dispose of Hazardous Waste
(Follow institutional guidelines)
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Ester Reduction using DIBAC - Experimental Workflow

Start: Ester in
Anhydrous Solvent

Cool to -78 °C
(Dry ice/acetone bath)

:

Slowly Add DIBAC
(Maintain T < -75 °C)

:

Stir at -78 °C
(1-3 hours, monitor by TLC)

:

Quench at -78 °C
(Slow addition of Methanol)

:

Warm to Room Temperature

:

Aqueous Work-up
(e.g., Rochelle's Salt)

:

Extract with
Organic Solvent

l

Dry and Concentrate
Organic Layers

:

Purify Aldehyde Product
(Chromatography, etc.)

End: Purified Aldehyde

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b159372?utm_src=pdf-custom-synthesis
https://www.jsmochem.com/diisobutylaluminum-chloride/
https://www.lookchem.com/404.htm
https://silver-chem.co/index.php/product/diisobutylaluminum-chloride-dibal/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1242586.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1242586_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/15688
https://pubchem.ncbi.nlm.nih.gov/compound/15688
https://www.benchchem.com/product/b159372#physical-and-chemical-properties-of-diisobutylaluminum-chloride
https://www.benchchem.com/product/b159372#physical-and-chemical-properties-of-diisobutylaluminum-chloride
https://www.benchchem.com/product/b159372#physical-and-chemical-properties-of-diisobutylaluminum-chloride
https://www.benchchem.com/product/b159372#physical-and-chemical-properties-of-diisobutylaluminum-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b159372?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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